Cas no 864760-77-0 (3-(2,5-dimethoxyphenyl)-7-hydroxy-4-methyl-8-(morpholin-4-yl)methyl-2H-chromen-2-one)

• Product Name: 3-(2,5-dimethoxyphenyl)-7-hydroxy-4-methyl-8-(morpholin-4-yl)methyl-2H-chromen-2-one
• CAS No: 864760-77-0
• MF: C₂₃H₂₅NO₆
• MW: 411.44770693779
• CID: 5421714
• Update Time: 2025-06-08

3-(2,5-dimethoxyphenyl)-7-hydroxy-4-methyl-8-(morpholin-4-yl)methyl-2H-chromen-2-one Chemical and Physical Properties

Names and Identifiers

• 3-(2,5-dimethoxyphenyl)-4-methyl-8-(morpholin-4-ium-4-ylmethyl)-2-oxochromen-7-olate
• 3-(2,5-dimethoxyphenyl)-7-hydroxy-4-methyl-8-(morpholin-4-yl)methyl-2H-chromen-2-one

• Inchi： 1S/C23H25NO6/c1-14-16-5-6-19(25)18(13-24-8-10-29-11-9-24)22(16)30-23(26)21(14)17-12-15(27-2)4-7-20(17)28-3/h4-7,12,25H,8-11,13H2,1-3H3
• InChI Key： CDDAJNATQBYONW-UHFFFAOYSA-N
• SMILES： C1(=O)OC2=C(CN3CCOCC3)C(O)=CC=C2C(C)=C1C1=CC(OC)=CC=C1OC

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Isoflavonoids Hydroxyisoflavonoids Hydroxyisoflavonoids
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Isoflavonoids Hydroxyisoflavonoids

Additional information on 3-(2,5-dimethoxyphenyl)-7-hydroxy-4-methyl-8-(morpholin-4-yl)methyl-2H-chromen-2-one

Introduction to 3-(2,5-dimethoxyphenyl)-7-hydroxy-4-methyl-8-(morpholin-4-yl)methyl-2H-chromen-2-one (CAS No. 864760-77-0) and Its Emerging Applications in Chemical Biology

The compound 3-(2,5-dimethoxyphenyl)-7-hydroxy-4-methyl-8-(morpholin-4-yl)methyl-2H-chromen-2-one, identified by its CAS number 864760-77-0, represents a structurally complex and pharmacologically intriguing molecule that has garnered significant attention in the field of chemical biology and pharmaceutical research. This chromenone derivative, characterized by its aromatic substitution pattern and morpholine moiety, exhibits a unique combination of chemical properties that make it a promising candidate for further investigation in drug discovery and therapeutic development.

Chromenones, as a class of heterocyclic compounds, have long been recognized for their biological activity and potential therapeutic applications. The specific structural features of 3-(2,5-dimethoxyphenyl)-7-hydroxy-4-methyl-8-(morpholin-4-yl)methyl-2H-chromen-2-one, including the presence of hydroxyl and methoxy groups on the benzene ring and the morpholine substituent at the 8-position, contribute to its distinct pharmacophore. These modifications not only influence its electronic properties but also modulate its interactions with biological targets, making it a versatile scaffold for medicinal chemistry.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to gain deeper insights into the binding modes and interactions of this compound with biological receptors. Studies have demonstrated that the hydroxyl group at the 7-position and the morpholine moiety play crucial roles in stabilizing interactions with protein targets, suggesting potential applications in modulating enzyme activity and receptor signaling. These findings align with the growing interest in structure-based drug design approaches, where computational predictions are integrated with experimental validation to accelerate the discovery of novel therapeutics.

The dimethoxyphenyl substituent at the 2-position of the chromenone core further enhances the compound's pharmacological profile by introducing hydrophobic interactions and electronic effects that can fine-tune its binding affinity. This structural feature is particularly relevant in the context of developing small-molecule inhibitors targeting protein-protein interactions, a key area of research in modern drug discovery. The ability to modulate these interactions with high specificity is critical for achieving therapeutic efficacy while minimizing off-target effects.

In vitro studies have revealed that 3-(2,5-dimethoxyphenyl)-7-hydroxy-4-methyl-8-(morpholin-4-yl)methyl-2H-chromen-2-one exhibits notable bioactivity across multiple biological pathways. Initial investigations have highlighted its potential as an antioxidant agent, leveraging the redox-active nature of the chromenone core to scavenge reactive oxygen species. Additionally, preliminary data suggest that this compound may interfere with inflammatory pathways by modulating key transcription factors involved in immune responses. These observations underscore its potential utility in developing treatments for chronic inflammatory diseases and oxidative stress-related disorders.

The integration of synthetic chemistry with bioinformatics has opened new avenues for exploring derivatives of this compound. By systematically modifying its structural framework, researchers can generate libraries of analogs with tailored properties for optimized biological activity. Techniques such as parallel synthesis and high-throughput screening have accelerated the process of identifying lead compounds from complex chemical spaces. The morpholine group, in particular, offers flexibility for further derivatization, allowing for the introduction of additional functional moieties that can enhance solubility, bioavailability, or metabolic stability.

Emerging evidence also suggests that 3-(2,5-dimethoxyphenyl)-7-hydroxy-4-methyl-8-(morpholin-4-yl)methyl-2H-chromen-2-one may exhibit anticancer properties by inhibiting key signaling cascades involved in tumor growth and progression. Preclinical studies have indicated that this compound can disrupt microtubule dynamics and induce apoptosis in cancer cell lines. Furthermore, its ability to cross the blood-brain barrier makes it an attractive candidate for treating central nervous system disorders. These findings highlight its broad therapeutic potential across multiple disease areas.

The development of novel delivery systems has further expanded the applications of this chromenone derivative. Nanotechnology-based formulations have shown promise in enhancing drug delivery efficiency by improving bioavailability and targeting specificity. Liposomes, micelles, and polymeric nanoparticles are among the delivery platforms being explored to encapsulate this compound for controlled release profiles. Such advancements are particularly relevant for chronic diseases where sustained drug delivery is essential for maintaining therapeutic efficacy.

Regulatory considerations play a critical role in advancing compounds like 3-(2,5-dimethoxyphenyl)-7-hydroxy-4-methyl-8-(morpholin-4-yl)methyl-2H-chromen-2-one into clinical development. Compliance with Good Manufacturing Practices (GMP) ensures consistent quality control throughout production processes. Additionally, rigorous preclinical safety assessments are necessary to evaluate potential toxicity profiles before human trials can commence. Collaborative efforts between academic institutions and pharmaceutical companies are fostering innovation while adhering to regulatory standards to ensure patient safety.

The future direction of research on this compound will likely focus on elucidating its mechanism of action at a molecular level through advanced biophysical techniques such as X-ray crystallography and nuclear magnetic resonance (NMR) spectroscopy. Understanding how it interacts with biological targets will provide critical insights for optimizing its therapeutic potential. Furthermore, interdisciplinary approaches combining synthetic organic chemistry with computational biology will continue to drive progress in discovering novel derivatives with enhanced pharmacological properties.

In conclusion,3-(2,5-dimethoxyphenyl)-7-hydroxy-4-methyl-8-(morpholin-4-y l)methyl - 2H - chromen - 2 - one (CAS No. 864760 - 77 - 0) represents a structurally fascinating molecule with significant promise in chemical biology and pharmaceutical research. Its unique combination of chemical features positions it as a valuable scaffold for developing innovative therapeutics across diverse disease areas including cancer treatment , inflammation modulation , antioxidant therapy , and central nervous system disorders . Continued exploration through interdisciplinary collaboration will likely uncover even more exciting applications for this remarkable chromenone derivative .